Cas no 769891-92-1 (methyl (2R)-2-amino-3-cyclohexyl-propanoate)

• Product Name: methyl (2R)-2-amino-3-cyclohexyl-propanoate
• CAS No: 769891-92-1
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5458467
• PubChem ID: 41097323
• Update Time: 2025-05-23

methyl (2R)-2-amino-3-cyclohexyl-propanoate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoic acid, α-amino-, methyl ester, (αR)-
• (R)-Methyl 2-amino-3-cyclohexylpropanoate
• Methyl?(2R)-2-amino-3-cyclohexylpropanoate
• methyl (2R)-2-amino-3-cyclohexyl-propanoate

• Inchi： 1S/C10H19NO2/c1-13-10(12)9(11)7-8-5-3-2-4-6-8/h8-9H,2-7,11H2,1H3/t9-/m1/s1
• InChI Key： XPEUJVMSARYTLS-SECBINFHSA-N
• SMILES： C(C1CCCCC1)[C@@H](N)C(=O)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2R)-2-amino-3-cyclohexyl-propanoate

Methyl (2R)-2-amino-3-cyclohexyl-propanoate: A Comprehensive Overview

Methyl (2R)-2-amino-3-cyclohexyl-propanoate, identified by the CAS number 769891-92-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and structural features, which contribute to its potential applications in drug discovery and development.

The chemical structure of methyl (2R)-2-amino-3-cyclohexyl-propanoate consists of a propanoate backbone with a cyclohexyl group attached at the third carbon and an amino group at the second carbon, which is in the R configuration. This stereochemistry is crucial as it can influence the compound's biological activity and pharmacokinetic properties. The methyl ester group further enhances the compound's solubility and stability, making it suitable for various chemical and biological assays.

Recent studies have highlighted the potential of methyl (2R)-2-amino-3-cyclohexyl-propanoate as a promising lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various disease states. For instance, investigations into its inhibitory effects on certain kinases have shown promising results, suggesting its potential role in anti-cancer therapies.

In addition to its enzymatic activity, methyl (2R)-2-amino-3-cyclohexyl-propanoate has been studied for its effects on cellular signaling pathways. Preclinical studies have demonstrated that this compound can influence pathways involved in inflammation, neurodegeneration, and metabolic disorders. These findings underscore its versatility as a research tool and a potential drug candidate.

The synthesis of methyl (2R)-2-amino-3-cyclohexyl-propanoate involves a multi-step process that includes nucleophilic substitution, amide bond formation, and stereochemical control to achieve the desired configuration at the second carbon. The use of chiral auxiliary reagents has been instrumental in ensuring high enantiomeric purity, which is essential for studying its biological activity.

From an analytical standpoint, methyl (2R)-2-amino-3-cyclohexyl-propanoate has been characterized using advanced spectroscopic techniques such as NMR, MS, and HPLC. These analyses have provided insights into its molecular structure, purity, and stability under various conditions.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of methyl (2R)-2-amino-3-cyclohexyl-propanoate and optimize its pharmacokinetic properties for therapeutic use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from a research compound to a clinical candidate.

In summary, methyl (2R)-2-amino-3-cyclohexyl-propanoate represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure, coupled with emerging research findings, positions it as a compelling subject for future studies in drug discovery.